Cas no 130565-88-7 (4,7,10,13,16,19-Docosahexaenoic acid,2-[(1-oxooctyl)oxy]-1-[[(1-oxooctyl)oxy]methyl]ethyl ester,(4Z,7Z,10Z,13Z,16Z,19Z)-)

• Product Name: 4,7,10,13,16,19-Docosahexaenoic acid,2-[(1-oxooctyl)oxy]-1-[[(1-oxooctyl)oxy]methyl]ethyl ester,(4Z,7Z,10Z,13Z,16Z,19Z)-
• CAS No: 130565-88-7
• MF: C₄₁H₆₆O₆
• MW: 654.959153652191
• CID: 1230228
• Update Time: 2024-08-05

4,7,10,13,16,19-Docosahexaenoic acid,2-[(1-oxooctyl)oxy]-1-[[(1-oxooctyl)oxy]methyl]ethyl ester,(4Z,7Z,10Z,13Z,16Z,19Z)- Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,19-Docosahexaenoic acid,2-[(1-oxooctyl)oxy]-1-[[(1-oxooctyl)oxy]methyl]ethyl ester,(4Z,7Z,10Z,13Z,16Z,19Z)-
• 4,7,10,13,16,19-Docosahexaenoic acid, 2-[(1-oxooctyl)oxy]-1-[[(1-oxooctyl)oxy]methyl]ethyl ester, (4Z,7Z,10Z,13Z,16Z,19Z)-

• Inchi： 1S/C41H66O6/c1-4-7-10-13-14-15-16-17-18-19-20-21-22-23-24-25-26-29-32-35-41(44)47-38(36-45-39(42)33-30-27-11-8-5-2)37-46-40(43)34-31-28-12-9-6-3/h7,10,14-15,17-18,20-21,23-24,26,29,38H,4-6,8-9,11-13,16,19,22,25,27-28,30-37H2,1-3H3/b10-7-,15-14-,18-17-,21-20-,24-23-,29-26-
• InChI Key： KXHQGLFNDKFRQZ-FJALUKDJSA-N
• SMILES： C(OC(COC(=O)CCCCCCC)COC(=O)CCCCCCC)(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Computed Properties

• Exact Mass: 654.48618

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 668.3±55.0 °C(Predicted)
• PSA: 78.9